molecular formula C14H24O4 B1250451 4-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-4-oxobutanoic acid CAS No. 77341-67-4

4-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-4-oxobutanoic acid

Cat. No. B1250451
CAS RN: 77341-67-4
M. Wt: 256.34 g/mol
InChI Key: BLILOGGUTRWFNI-GRYCIOLGSA-N
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Description

4-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-4-oxobutanoic acid, also known as IP-MCH-OB, is a novel compound that has recently been discovered and is of great interest to the scientific community. This compound is a synthetic organic acid that has been found to possess a wide range of biological and physiological activities. It has been observed to have anti-inflammatory, anti-allergic, and anti-oxidant properties, as well as a number of other potential therapeutic applications.

Scientific Research Applications

Biomedical Materials

(-)-Menthyl Succinate: has been explored for its potential in the development of biodegradable biomedical materials . Its properties make it a suitable candidate for creating polybutylene succinate (PBS) based materials, which are non-toxic, possess good mechanical properties, and are easy to process . These materials can be used in 3D printing to design medical devices, drug delivery systems, tissue engineering scaffolds, and more. The biocompatibility and biodegradability of PBS make it an excellent alternative to non-biodegradable synthetic polymers in medical applications.

Diabetes Management

In the context of Type 2 diabetes , (-)-Menthyl Succinate-related compounds like succinate play a crucial role. Succinate functions as an extracellular messenger that activates G-protein-coupled receptors (GPCRs) . The succinate–succinate receptor 1 (SUCNR1) axis is a promising target for managing diabetes complications. Modulating this axis could lead to new therapeutic strategies, including the pharmacological modulation of SUCNR1 and innovative approaches to manage succinate concentrations.

Lipolysis Enhancement

Research has shown that succinate can significantly enhance lipolysis in adipose tissue . This is particularly relevant in the study of obesity and metabolic disorders where the regulation of fat breakdown is crucial. The ability of succinate to stimulate the expression of genes related to lipolysis could be harnessed to develop treatments that target fat metabolism.

Mechanism of Action

properties

IUPAC Name

4-[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl]oxy-4-oxobutanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H24O4/c1-9(2)11-5-4-10(3)8-12(11)18-14(17)7-6-13(15)16/h9-12H,4-8H2,1-3H3,(H,15,16)/t10-,11+,12-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BLILOGGUTRWFNI-GRYCIOLGSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC(C(C1)OC(=O)CCC(=O)O)C(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1CC[C@H]([C@@H](C1)OC(=O)CCC(=O)O)C(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H24O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10228071
Record name Monomenthyl succinate
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

256.34 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

white crystalline solid
Record name mono-Menthyl succinate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/420/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Solubility

insoluble in water, sparingly soluble (in ethanol)
Record name mono-Menthyl succinate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/420/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Product Name

4-(((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)oxy)-4-oxobutanoic acid

CAS RN

77341-67-4
Record name Succinic acid menthol monoester
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=77341-67-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
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Record name Monomenthyl succinate, (-)-
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Butanedioic acid, 1-[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl] ester
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Record name Monomenthyl succinate
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name [1R-(1-α,2β,5α)]-mono[5-methyl-2-(1-methylethyl)cyclohexyl]butanedioate
Source European Chemicals Agency (ECHA)
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Record name Butanedioic acid, 1-[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl] ester
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.130.199
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Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name MONOMENTHYL SUCCINATE, (-)-
Source FDA Global Substance Registration System (GSRS)
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: Are there biotechnological applications for (-)-Menthyl Succinate?

A: Yes, (-)-Menthyl Succinate plays a role in biocatalytic processes. Studies have demonstrated the stereoselective hydrolysis of dl-menthyl succinate by immobilized Rhodotorula minuta var. texensis cells in organic solvents. [, ] This bioconversion process leads to the production of l-menthol, a compound widely used in various industries. [] This highlights the potential of using (-)-Menthyl Succinate as a substrate for enzymatic reactions with industrial relevance.

Q2: How does the hydrophobicity of the immobilization matrix affect bioconversion of (-)-Menthyl Succinate?

A: The choice of immobilization matrix for the biocatalyst significantly influences the bioconversion of (-)-Menthyl Succinate. Research has shown that using hydrophobic gels and less polar solvents is advantageous for the bioconversion of hydrophobic compounds like (-)-Menthyl Succinate. [] The effectiveness of hydrophobic gels is likely due to their ability to create a more favorable microenvironment for the enzyme and substrate in the presence of organic solvents. This emphasizes the importance of tailoring the immobilization matrix and reaction conditions to the specific substrate and biocatalyst used.

Q3: Beyond biocatalysis, are there other applications for (-)-Menthyl Succinate?

A: Research suggests potential applications for (-)-Menthyl Succinate in the food and beverage industries. Specifically, mono-menthyl succinate and its alkali metal and alkaline earth metal salts have been investigated as components in refrigerant compositions for food products and flavoring compositions. [] These compositions are reported to provide a unique refreshing effect without the lingering bitterness associated with some cooling agents. This suggests potential for (-)-Menthyl Succinate derivatives to enhance the sensory experience of various food and beverage products.

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